Cas no 2229235-89-4 (tert-butyl N-2-(4-bromofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(4-bromofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2229235-89-4
• MF: C₁₃H₁₈BrNO₄
• MW: 332.190323352814
• CID: 6437709
• PubChem ID: 165648972
• Update Time: 2025-06-08

tert-butyl N-2-(4-bromofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(4-bromofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate
• 2229235-89-4
• EN300-1883954
• tert-butyl N-[2-(4-bromofuran-2-yl)-1-oxopropan-2-yl]-N-methylcarbamate

• Inchi： 1S/C13H18BrNO4/c1-12(2,3)19-11(17)15(5)13(4,8-16)10-6-9(14)7-18-10/h6-8H,1-5H3
• InChI Key： NBEYQMBGGYPUKG-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)C(C=O)(C)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 331.04192g/mol
• Monoisotopic Mass: 331.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.8Ų

Additional information on tert-butyl N-2-(4-bromofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate

Professional Introduction to Compound with CAS No. 2229235-89-4 and Product Name: Tert-butyl N-2-(4-bromofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate

The compound with the CAS number 2229235-89-4 and the product name Tert-butyl N-2-(4-bromofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of this compound incorporates several key functional groups, including a tert-butyl group, a bromofuran moiety, and a methylcarbamate moiety, which collectively contribute to its reactivity and utility in various chemical transformations.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their diverse pharmacological activities. The Tert-butyl N-2-(4-bromofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate molecule is particularly noteworthy due to its ability to serve as a versatile intermediate in the synthesis of more complex organic molecules. The presence of the bromofuran group makes this compound particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing biaryl and heteroaryl systems, respectively. These types of reactions are fundamental in the synthesis of many pharmaceuticals and agrochemicals.

Moreover, the methylcarbamate moiety in this compound contributes to its potential as a bioactive molecule. Carbamates are known for their broad spectrum of biological activities, including neuroprotective, anti-inflammatory, and antiviral properties. The structural features of Tert-butyl N-2-(4-bromofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate suggest that it may exhibit similar biological effects, making it a promising candidate for further investigation in medicinal chemistry. Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design, and the 4-bromofuran moiety in this molecule aligns well with this trend.

The synthesis of Tert-butyl N-2-(4-bromofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The tert-butyl group provides stability to the carbamate functionality, making it resistant to hydrolysis under neutral or slightly acidic conditions. This stability is crucial for maintaining the integrity of the compound during storage and transportation. Additionally, the 1-oxypropan-2-yl group introduces a reactive site that can be further functionalized through various chemical transformations.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex carbamate derivatives like Tert-butyl N-2-(4-bromofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate. Techniques such as flow chemistry and microwave-assisted synthesis have significantly reduced reaction times and improved yields, making it more feasible to produce large quantities of these compounds for research purposes. These innovations are particularly valuable in academic settings where scalability is often a limiting factor.

The potential applications of Tert-butyl N-2-(4-bromofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate extend beyond pharmaceuticals into other areas such as materials science and agrochemistry. For instance, its structural motifs could be exploited in the design of novel polymers or ligands for catalytic processes. The bromine atom present in the 4-bromofuran group provides a handle for further derivatization, allowing chemists to tailor the properties of the compound to specific needs.

In conclusion, the compound with CAS number 2229235-89-4 and product name Tert-butyl N-2-(4-bromofuran - - - - - - - yl)-1 - oxopropan - - - - yl-N-methylcarbamate represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features make it a valuable intermediate in synthetic chemistry, while its potential biological activities warrant further investigation. As synthetic methodologies continue to evolve, compounds like this are expected to play an increasingly important role in drug discovery and development.